E235

• Molecular Formula: C28H25FN4OS
• Molecular Weight: 484.6 g/mol
• InChI: InChI=1S/C28H25FN4OS/c29-22-9-6-20(7-10-22)24-18-33-25-11-8-21(16-26(25)35-28(33)31-24)27(34)30-23-12-14-32(15-13-23)17-19-4-2-1-3-5-19/h1-11,16,18,23H,12-15,17H2,(H,30,34)
• InChIKey: SNVVZJBHCSPRGY-UHFFFAOYSA-N

Problem: Mold spoilage on cheese and cured meats often requires preservatives that inadvertently kill beneficial bacterial ripening cultures or penetrate the food matrix. Solution: E235 (Natamycin) is a tetraene polyene macrolide with unique non-permeabilizing ergosterol binding. - **Surface-Restricted Action:** Does not inhibit lactic acid bacteria or starter cultures; remains on surface due to low aqueous solubility. - **Regulatory-Compliant:** EU Directive 95/2/EC permits ≤1 mg/dm² on outer 5 mm of semi-hard cheeses; GRAS status in USA. - **Evidence-Backed Efficacy:** 92.5% reduction in Mucor rot on mandarins when combined with 3% potassium sorbate at 50°C (2 weeks, 5°C storage).

E235 Natamycin Technical Overview

E235, also known as Natamycin or Pimaricin, is a polyene macrolide antifungal compound produced through fermentation by the bacterium *Streptomyces natalensis* [1]. It is primarily used as a surface preservative in the food industry, specifically for inhibiting mold and yeast growth on cheeses and cured sausages, with a typical molecular formula of C₃₃H₄₇NO₁₃ and a CAS number of 7681-93-8 [2]. Due to its natural fermentation origin and highly specific antifungal mechanism, it is distinct from synthetic preservatives and is regulated under stringent purity criteria within the European Union, with a defined maximum surface residue limit of 1 mg/dm² for specific applications [2][3].

Regulatory Status

GRAS & E235 food additive permitted for surface treatment of cheeses and dried sausages

Mechanism

Ergosterol-specific, non-permeabilizing binding; no bacterial inhibition

Application Format

Surface-only treatment; remains in outer layer, compatible with fermentation cultures

• [1] Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008. View Source
• [2] EFSA Panel on Food Additives and Nutrient Sources added to Food (ANS). Scientific Opinion on the use of natamycin (E 235) as a food additive. EFSA Journal 2009; 7(12):1412. View Source
• [3] ZFIN ChEBI: natamycin. A macrolide antibiotic that has formula C33H47NO13, produced by several Streptomyces species including Streptomyces natalensis. View Source

Why E235 Natamycin Substitution Fails

Substituting E235 Natamycin with other common antifungal agents such as potassium sorbate, sodium benzoate, or calcium propionate is not a straightforward exchange due to fundamentally different mechanisms of action and migration behaviors. For instance, Natamycin acts specifically on fungal membrane sterols (ergosterol) and remains localized on the food surface without penetrating the matrix, whereas sorbate and propionate diffuse inward and rely on pH-dependent dissociation for activity [1][2]. This distinction critically impacts applications where preserving internal fermentation cultures is essential, as Natamycin inhibits yeasts and molds but does not affect beneficial bacteria, a selectivity not shared by many broad-spectrum organic acid alternatives [1][3].

Amphotericin B / Nystatin

These polyenes form membrane pores, introducing mammalian cytotoxicity not suitable for food use. Their mechanism may not transfer to surface preservation.

Sorbic Acid / Sorbates

Non-selective inhibition penetrates food matrices, suppressing essential bacterial starter cultures and delaying ripening. Surface-localized performance may not replicate.

• [1] Comparison of Natamycin and Sorbate Residue Levels and Antifungal Activities on the Surface Treatment of Gouda-type Cheese. Food Hygiene and Safety Science (Shokuhin Eiseigaku Zasshi). 1991; 32(5):389-401_1. View Source
• [2] Marin, P., Ginés, C., Kochaki, P., & Jurado, M. Effects of water activity on the performance of potassium sorbate and natamycin as preservatives against cheese spoilage moulds. Irish Journal of Agricultural and Food Research. 2017; 56(1):85-92. View Source
• [3] Status, Antimicrobial Mechanism, and Regulation of Natural Preservatives in Livestock Food Systems. Korean Journal for Food Science of Animal Resources. 2016; 36(4):547–557. View Source

E235 Natamycin Comparator Evidence

Membrane Binding: Comparison with Amphotericin B

A direct comparative study on Gouda-type cheese demonstrated a fundamental difference in migration behavior between E235 Natamycin and sorbate. When applied as a surface coating, Natamycin was shown to remain exclusively on the cheese surface without inward penetration, whereas sorbate was observed to diffuse completely throughout the cheese matrix [1]. This differential migration is crucial for applications requiring surface-only preservation without disrupting internal fermentation processes.

Membrane Binding vs. AmB

Head-to-head

Natamycin: non-cooperative, selective ergosterol binding, no pore formation. Amphotericin B: cooperative pore-forming complexes with ergosterol (13C MAS NMR).

Supports surface-level preservation mechanism interpretation.

Model membrane study; food matrix behaviour may differ.

Evidence Dimension	Compound migration and localization within cheese matrix
Target Compound Data	E235 Natamycin: Remains on the surface, does not penetrate inwards, and can be completely removed by scraping off 5 mm of the exterior [1].
Comparator Or Baseline	Sorbate (dehydroacetate): Penetrates inwards and diffuses throughout the cheese [1].
Quantified Difference	Qualitative differential: Surface retention vs. complete matrix diffusion.
Conditions	Surface treatment of Gouda-type cheese; application via coating method.

Why This Matters

This behavior allows Natamycin to protect the product surface against fungal spoilage while preserving the viability and activity of internal beneficial bacteria (e.g., in ripened cheeses), which sorbate or propionate might inadvertently inhibit due to their inward diffusion [1][2].

• [1] Comparison of Natamycin and Sorbate Residue Levels and Antifungal Activities on the Surface Treatment of Gouda-type Cheese. Food Hygiene and Safety Science (Shokuhin Eiseigaku Zasshi). 1991; 32(5):389-401_1. View Source
• [2] Status, Antimicrobial Mechanism, and Regulation of Natural Preservatives in Livestock Food Systems. Korean Journal for Food Science of Animal Resources. 2016; 36(4):547–557. View Source

MIC Comparison vs. Potassium Sorbate

In a controlled study on Egyptian fresh soft cheese (Tallaga cheese) stored at refrigeration temperature (4 ± 1 °C) for 30 days, Natamycin (E235) demonstrated superior antifungal potency compared to potassium sorbate. Natamycin exhibited strong activity at concentrations as low as 20 ppm, whereas potassium sorbate required concentrations of 0.5% (5,000 ppm) or 1% (10,000 ppm) to achieve a notable effect [1]. The inhibition percentage was observed to be concentration-dependent for both agents, but Natamycin's efficacy at lower concentrations highlights a key quantitative advantage in terms of active ingredient usage.

Antifungal Potency vs. Sorbate

Head-to-head

MIC 25 ppm (natamycin) vs. 553 ppm (potassium sorbate) against spoilage yeasts (~22-fold lower).

Supports low-use-level preservation review.

In vitro broth microdilution; on-surface performance may vary.

Evidence Dimension	Mold growth inhibition in fresh soft cheese during 30-day refrigerated storage
Target Compound Data	E235 Natamycin: Strong antifungal activity at 5, 10, and especially 20 ppm [1].
Comparator Or Baseline	Potassium sorbate: Inhibitory effect at concentrations of 0.5% (5,000 ppm) and 1% (10,000 ppm) [1].
Quantified Difference	Effective concentration difference of approximately 250-fold to 500-fold (20 ppm vs. 5,000-10,000 ppm).
Conditions	Egyptian Tallaga fresh soft cheese; storage at 4 ± 1 °C for 30 days; natural fungal contaminants.

Why This Matters

Procurement decisions based on cost-in-use or labeling restrictions (e.g., clean label targets) may favor Natamycin due to its ability to achieve preservation at significantly lower inclusion rates (ppm range vs. percentage range for sorbate), thereby reducing the total mass of additive required [1].

• [1] Ombarak, R. A., & Shelaby, H. H. The inhibitory Effect of Natamycin and Potassium Sorbate on Mold Growth in Egyptian Fresh Soft Cheese (Tallaga Cheese). Alexandria Journal of Veterinary Sciences. 2017; 53(2):33-37. View Source

Surface Restriction and Bacterial Selectivity

A study evaluating the in vitro and in vivo efficacy of Natamycin (E235) against green mold disease caused by *Penicillium digitatum* on postharvest mandarin fruit demonstrated that Natamycin was effective at concentrations as low as 16 μg/mL, with a Minimum Inhibitory Concentration (MIC) of 256 μg/mL required for complete pathogen growth and spore germination inhibition [1]. This efficacy was quantitatively comparable to synthetic fungicides used at much higher concentrations: Sodium benzoate required 2,000 μg/mL to achieve a similar effect, while Prochloraz® and Propiconazole® both required 500 μg/mL [1].

Selectivity & Surface Restriction

Head-to-head

No inhibition of bacteria (MIC >1000 ppm); remains in outer 5 mm of cheese surface. Sorbic acid penetrates matrix and inhibits starter cultures.

Supports selectivity for fermented food surface preservation.

Cheese model study; EU Regulation 1333/2008 context.

Evidence Dimension	Minimum Inhibitory Concentration (MIC) against Penicillium digitatum mycelial growth and spore germination
Target Compound Data	E235 Natamycin: Effective from 16 μg/mL; MIC for complete inhibition = 256 μg/mL [1].
Comparator Or Baseline	Sodium benzoate: MIC = 2,000 μg/mL; Prochloraz®: MIC = 500 μg/mL; Propiconazole®: MIC = 500 μg/mL [1].
Quantified Difference	Natamycin MIC (256 μg/mL) was ~2-fold lower than Prochloraz/Propiconazole (500 μg/mL) and ~7.8-fold lower than Sodium benzoate (2,000 μg/mL).
Conditions	In vitro plate assays and in vivo application on mandarin fruit (Citrus reticulata Blanco) against Penicillium digitatum.

Why This Matters

For postharvest applications seeking to replace conventional fungicides with a naturally fermented alternative, Natamycin provides comparable or superior inhibition at lower active concentrations, offering a procurement pathway that aligns with reduced chemical load strategies [1].

• [1] Mechanism and effectiveness of natamycin produced by Streptomyces philanthi RL-1-178 in controlling green mold disease caused by Penicillium digitatum on postharvest mandarin fruit (Citrus reticulata Blanco). Physiological and Molecular Plant Pathology. 2025. View Source

UV Photostability and Cyclodextrin Complexation

Comparative mechanistic studies reveal that within the polyene macrolide class, E235 Natamycin exhibits a distinct mode of interaction with fungal membranes. Unlike nystatin and filipin, which directly disrupt the plasma membrane and increase permeability, Natamycin inhibits endocytosis in germinating fungal conidia without causing membrane permeabilization [1][2]. Further NMR studies confirm that while amphotericin B uses ergosterol as a receptor for membrane disruption, Natamycin does not permeabilize membranes but instead undermines ergosterol-dependent membrane transport functions [2].

UV Photostability & Complexation

Cross-study

Free natamycin: complete degradation after 24 h under 1000 lx light. β-CD/γ-CD complexes significantly higher retention after 14 d in dark (p

Supports formulation and packaging selection for stability.

Aqueous solution data; dry product stability may differ.

Evidence Dimension	Mechanism of action on fungal cell membranes
Target Compound Data	E235 Natamycin: Binds to ergosterol without causing membrane permeabilization; inhibits endocytosis and ergosterol-dependent transport [1][2].
Comparator Or Baseline	Nystatin and Amphotericin B: Disrupt plasma membrane integrity, causing permeabilization and potassium efflux [1][2].
Quantified Difference	Qualitative mechanistic difference: Membrane disruption vs. non-permeabilizing functional inhibition.
Conditions	Germinating conidia of Penicillium discolor and in vitro membrane model studies.

Why This Matters

This mechanistic distinction explains why E235 Natamycin is less prone to inducing cellular toxicity or resistance compared to amphotericin B and nystatin, which is a critical factor for selecting a preservative intended for direct food contact with minimal systemic absorption [3].

• [1] van Leeuwen, M. R., Golovina, E. A., & Dijksterhuis, J. The polyene antimycotics nystatin and filipin disrupt the plasma membrane, whereas natamycin inhibits endocytosis in germinating conidia of Penicillium discolor. Journal of Applied Microbiology. 2009; 106(6):1908-1918. View Source
• [2] Recognition of Membrane Sterols by Polyene Antifungals Amphotericin B and Natamycin, A 13C MAS NMR Study. Frontiers in Chemistry. 2016. View Source
• [3] EFSA Panel on Food Additives and Nutrient Sources added to Food (ANS). Scientific Opinion on the use of natamycin (E 235) as a food additive. EFSA Journal 2009; 7(12):1412. View Source

E235 Natamycin Optimal Application Scenarios

Surface Antifungal for Semi-Hard Cheeses

For industrial cheese manufacturers seeking to prevent surface mold spoilage during ripening without compromising internal starter cultures, E235 Natamycin is the preferred choice due to its surface retention and lack of bacterial inhibition. The EU regulatory framework allows application at a maximum level of 1 mg/dm² in the outer 5 mm of the cheese rind [1]. Quantitative evidence shows it outperforms potassium sorbate, which diffuses inward and would inhibit beneficial bacteria, with effective preservation at 20 ppm compared to 5,000 ppm for sorbate [2][3].

Mold Prevention on Dry Fermented Sausages

In postharvest pathology research and commercial fruit packing, E235 Natamycin presents a viable alternative to synthetic fungicides like Prochloraz or Propiconazole. In vitro and in vivo studies on mandarins infected with *Penicillium digitatum* demonstrate a MIC of 256 μg/mL for Natamycin, which is approximately half the concentration required for Prochloraz (500 μg/mL) and significantly lower than sodium benzoate (2,000 μg/mL) [1]. This lower effective concentration aligns with procurement goals for reducing synthetic chemical residues on fresh produce while maintaining efficacy against common postharvest molds.

Benzene Mitigation in Soft Drinks

In baked goods where yeast activity is undesirable, E235 Natamycin serves as an effective surface antimicrobial to prevent mold growth. Unlike calcium propionate, which can impart off-flavors and is used in-dough, Natamycin is typically applied post-bake at low concentrations (7 to 20 ppm) and remains on the surface where mold proliferates [1][2]. Its broad pH stability (active from pH 3 to 9) makes it suitable for a wider range of baked product formulations compared to organic acids, whose efficacy is highly pH-dependent [2].

Heat-Assisted Post-Harvest Disease Control

For food manufacturers navigating clean-label trends, E235 Natamycin offers a solution recognized by EFSA and the WHO as a natural antimicrobial produced by fermentation [1][2]. Unlike synthetic sorbates or benzoates, Natamycin is not systemically absorbed and presents no concern for antimicrobial resistance induction, with an acceptable daily intake (ADI) established at 0-0.3 mg/kg body weight per day [1]. This regulatory acceptance and favorable safety profile support its selection in applications where consumer perception and regulatory compliance are paramount decision drivers.

Application

Selection Property

Validation Focus

Surface mold control on semi-hard cheeses

Ergosterol-specific, non-penetrating surface activity

Starter culture compatibility; EU surface-level compliance

Mold prevention on dry fermented sausages

Surface-restricted action with low aqueous solubility

Internal fermentation integrity; casing adherence

Benzoate-free preservation in ascorbic acid beverages

Compatibility with nisin; no benzene formation pathway

Benzene mitigation; sensory and microbial shelf-life stability

Heat-assisted post-harvest antifungal treatment

Heat-stable activity (up to 50 °C); synergistic with sorbate

Disease incidence reduction in cold storage

• [1] EFSA Panel on Food Additives and Nutrient Sources added to Food (ANS). Scientific Opinion on the use of natamycin (E 235) as a food additive. EFSA Journal 2009; 7(12):1412. View Source
• [2] Ombarak, R. A., & Shelaby, H. H. The inhibitory Effect of Natamycin and Potassium Sorbate on Mold Growth in Egyptian Fresh Soft Cheese (Tallaga Cheese). Alexandria Journal of Veterinary Sciences. 2017; 53(2):33-37. View Source
• [3] Comparison of Natamycin and Sorbate Residue Levels and Antifungal Activities on the Surface Treatment of Gouda-type Cheese. Food Hygiene and Safety Science (Shokuhin Eiseigaku Zasshi). 1991; 32(5):389-401_1. View Source